Cas no 552883-91-7 (4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine)
4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Fluoro-4-nitrobenzyl)morpholine
- 4-[(3-fluoro-4-nitrophenyl)methyl]morpholine
- 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine
-
4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F601488-10mg |
4-[(3-Fluoro-4-Nitrophenyl)Methyl]Morpholine |
552883-91-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F601488-50mg |
4-[(3-Fluoro-4-Nitrophenyl)Methyl]Morpholine |
552883-91-7 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F601488-100mg |
4-[(3-Fluoro-4-Nitrophenyl)Methyl]Morpholine |
552883-91-7 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM416850-250mg |
4-(3-FLUORO-4-NITROBENZYL)MORPHOLINE |
552883-91-7 | 95%+ | 250mg |
$353 | 2023-02-02 | |
| Chemenu | CM416850-500mg |
4-(3-FLUORO-4-NITROBENZYL)MORPHOLINE |
552883-91-7 | 95%+ | 500mg |
$648 | 2023-02-02 | |
| Chemenu | CM416850-1g |
4-(3-FLUORO-4-NITROBENZYL)MORPHOLINE |
552883-91-7 | 95%+ | 1g |
$822 | 2023-02-02 | |
| Enamine | EN300-171028-0.05g |
4-[(3-fluoro-4-nitrophenyl)methyl]morpholine |
552883-91-7 | 95% | 0.05g |
$174.0 | 2023-09-20 | |
| Enamine | EN300-171028-0.1g |
4-[(3-fluoro-4-nitrophenyl)methyl]morpholine |
552883-91-7 | 95% | 0.1g |
$257.0 | 2023-09-20 | |
| Enamine | EN300-171028-0.25g |
4-[(3-fluoro-4-nitrophenyl)methyl]morpholine |
552883-91-7 | 95% | 0.25g |
$367.0 | 2023-09-20 | |
| Enamine | EN300-171028-0.5g |
4-[(3-fluoro-4-nitrophenyl)methyl]morpholine |
552883-91-7 | 95% | 0.5g |
$579.0 | 2023-09-20 |
4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine
4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine: A Comprehensive Overview
The compound with CAS No. 552883-91-7, commonly referred to as 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, serves as the core of this molecule, with a 3-fluoro-4-nitrophenyl group attached via a methylene bridge. This combination of functional groups imparts distinctive chemical and biological properties to the compound.
Recent studies have highlighted the importance of 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine in the context of medicinal chemistry. The fluorine atom at the 3-position of the phenyl ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the nitro group at the 4-position introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. These properties make it a promising candidate for use in drug delivery systems and as a precursor in the synthesis of more complex pharmaceutical agents.
One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have explored its interactions with various enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer. The morpholine moiety is known to exhibit neuroprotective effects, while the fluorinated phenyl group may enhance selectivity for certain molecular targets. This dual functionality positions 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine as a valuable tool in both basic research and applied drug discovery.
From a synthetic perspective, the preparation of 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine involves a series of well-established organic reactions. The synthesis typically begins with the bromination of anisole derivatives, followed by nucleophilic substitution to introduce the morpholine ring. Subsequent oxidation steps are employed to install the nitro group, while fluorination is achieved through electrophilic aromatic substitution or other specialized techniques. These methods ensure high yields and purity, making the compound accessible for large-scale applications.
The pharmacokinetic profile of 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine has also been extensively studied. Preclinical trials indicate that it exhibits moderate solubility in aqueous solutions and demonstrates favorable absorption characteristics in vivo. Its half-life and clearance rates suggest that it could be administered in controlled-release formulations to optimize therapeutic efficacy. Furthermore, toxicity studies have revealed that the compound displays low acute toxicity, which is essential for its consideration as a pharmaceutical agent.
In conclusion, 4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine represents a compelling addition to the arsenal of chemical tools available for drug discovery and development. Its unique combination of structural features and functional groups makes it a versatile molecule with wide-ranging applications in both academic research and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems.
552883-91-7 (4-(3-Fluoro-4-Nitrophenyl)MethylMorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)